4-Tert-butylphenyl [3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether

• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 6-[(4-tert-butylphenoxy)methyl]-3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H18N4O2S/c1-18(2,3)12-6-8-13(9-7-12)24-11-15-21-22-16(14-5-4-10-23-14)19-20-17(22)25-15/h4-10H,11H2,1-3H3
• InChI Key: SJFZZHGHIHLDHQ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)OCC2=NN3C(=NN=C3S2)C4=CC=CO4

Description

4-Tert-butylphenyl [3-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ether, commonly known as TFMF, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TFMF is a member of the triazolothiadiazole family, which has been extensively studied for its anticancer, anti-inflammatory, and antimicrobial properties.

Mechanism of Action

The mechanism of action of TFMF is not fully understood. However, studies have shown that TFMF inhibits the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in inflammation and cancer progression. TFMF also induces the production of reactive oxygen species (ROS), which can cause oxidative stress and lead to apoptosis of cancer cells.
Biochemical and Physiological Effects:
TFMF has been shown to have various biochemical and physiological effects. Studies have shown that TFMF inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). TFMF also inhibits the activity of COX-2 and iNOS, which are involved in the production of pro-inflammatory mediators. Additionally, TFMF induces apoptosis of cancer cells by causing oxidative stress and DNA damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using TFMF in lab experiments is its high purity and yield. The synthesis method of TFMF has been optimized to yield high purity and high yield of the compound. Additionally, TFMF has shown promising results in various scientific research applications, making it a potential candidate for further studies. However, one of the limitations of using TFMF in lab experiments is its complex structure, which can make it difficult to study its mechanism of action and biochemical effects.

Future Directions

There are several future directions for the study of TFMF. One of the future directions is to study the mechanism of action of TFMF in more detail. Further studies are needed to understand how TFMF inhibits the activity of COX-2 and iNOS and induces apoptosis of cancer cells. Another future direction is to study the pharmacokinetics and pharmacodynamics of TFMF. Studies are needed to understand how TFMF is absorbed, distributed, metabolized, and eliminated in the body. Additionally, further studies are needed to investigate the potential therapeutic applications of TFMF in various diseases, such as cancer, inflammation, and infectious diseases.
Conclusion:
In conclusion, TFMF is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TFMF has shown promising results in various scientific research applications, including anticancer, anti-inflammatory, and antimicrobial activities. The synthesis method of TFMF has been optimized to yield high purity and high yield of the compound. However, further studies are needed to understand the mechanism of action and pharmacokinetics and pharmacodynamics of TFMF. Overall, TFMF is a potential candidate for further studies in the field of medicinal chemistry.

Synthesis Methods

The synthesis of TFMF involves the reaction of 4-tert-butylphenylhydrazine with 2-furylcarbonyl chloride in the presence of triethylamine to form the intermediate 4-tert-butylphenyl [3-(2-furyl)triazol-4-yl]methanol. This intermediate is then reacted with thionyl chloride to form the final product, TFMF. The synthesis method of TFMF has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

TFMF has shown promising results in various scientific research applications. One of the most significant applications of TFMF is its anticancer activity. Studies have shown that TFMF inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. TFMF has also been shown to induce apoptosis, which is the programmed cell death of cancer cells. Additionally, TFMF has anti-inflammatory and antimicrobial properties, which make it a potential candidate for the treatment of various inflammatory and infectious diseases.